Cas no 93778-77-9 (1-(2-Allyl-4-methylphenoxy)-3-piperazin-1-ylpropan-2-ol dihydrochloride)

• Product Name: 1-(2-Allyl-4-methylphenoxy)-3-piperazin-1-ylpropan-2-ol dihydrochloride
• CAS No: 93778-77-9
• MF: C₈H₁₈ClNO₂
• MW: 195.68702173233
• CID: 1000084
• PubChem ID: 3022344
• Update Time: 2025-05-24

1-(2-Allyl-4-methylphenoxy)-3-piperazin-1-ylpropan-2-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(allyloxy)-3-(dimethylamino)propan-2-ol hydrochloride
• 1-(dimethylamino)-3-prop-2-enoxypropan-2-ol,hydrochloride
• 1-(Allyloxy)-3-(dimethylamino)propan-2-ol HCl
• 1-(Dimethylamino)-3-[(prop-2-en-1-yl)oxy]propan-2-ol--hydrogen chloride (1/1)
• DTXSID10917993
• 93778-77-9
• 1-(dimethylamino)-3-prop-2-enoxypropan-2-ol;hydrochloride
• NS00092348
• EINECS 298-212-3
• WSZAPMGDUPIFRA-UHFFFAOYSA-N
• 1-(2-Allyl-4-methylphenoxy)-3-piperazin-1-ylpropan-2-ol dihydrochloride

• Inchi： 1S/C8H17NO2.ClH/c1-4-5-11-7-8(10)6-9(2)3;/h4,8,10H,1,5-7H2,2-3H3;1H
• InChI Key： WSZAPMGDUPIFRA-UHFFFAOYSA-N
• SMILES： Cl.O(CC=C)CC(CN(C)C)O

Computed Properties

• Exact Mass: 195.103
• Monoisotopic Mass: 195.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 104
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Boiling Point: 224.3°C at 760 mmHg
• Flash Point: 89.5°C
• PSA: 32.70000
• LogP: 0.91350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 1-(2-Allyl-4-methylphenoxy)-3-piperazin-1-ylpropan-2-ol dihydrochloride

1-(2-Allyl-4-methylphenoxy)-3-piperazin-1-ylpropan-2-ol Dihydrochloride: A Comprehensive Overview

The compound with CAS No. 93778-77-9, known as 1-(2-Allyl-4-methylphenoxy)-3-piperazin-1-ylpropan-2-ol dihydrochloride, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we delve into the details of its structure, synthesis, applications, and the latest research findings.

Structure and Synthesis

The molecular structure of 1-(2-Allyl-4-methylphenoxy)-3-piperazin-1-ylpropan-2-ol dihydrochloride is characterized by a complex arrangement of functional groups. The molecule consists of a piperazine ring, an allyl group, and a phenoxy group, all connected through a propanol backbone. The presence of the piperazine ring introduces significant nitrogen content, which is crucial for its interaction with biological systems. The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for research and industrial applications.

Biological Activity and Applications

One of the most notable aspects of 1-(2-Allyl-4-methylphenoxy)-3-piperazin-1-ylpropan-2-ol dihydrochloride is its biological activity. Studies have shown that this compound exhibits potent inhibitory effects on certain enzymes, making it a promising candidate for drug development. For instance, research published in 2023 highlighted its ability to inhibit histone deacetylases (HDACs), which are key targets in the treatment of cancer and neurodegenerative diseases. The compound's selectivity for specific HDAC isoforms suggests that it could be developed into a targeted therapy with minimal side effects.

In addition to its enzymatic activity, this compound has also been explored for its potential in modulating cellular signaling pathways. A 2023 study demonstrated that it can interfere with the Wnt/β-catenin pathway, which is implicated in various cancers and developmental disorders. This dual functionality underscores the versatility of 1-(2-Allyl-4-methylphenoxy)-3-piperazin-1-ylpropan-2-ol dihydrochloride as a multi-target therapeutic agent.

Recent Research Developments

The scientific community has made significant strides in understanding the mechanisms underlying the biological activity of 1-(2-Allyl-4-methylphenoxy)-3-piperazin-1-ylo lpropan - 2 - ol dihydrochloride. A groundbreaking study published in Nature Communications revealed that the compound's allyl group plays a critical role in stabilizing its interaction with target proteins. This insight has paved the way for the design of more potent analogs with enhanced pharmacokinetic properties.

Furthermore, researchers have been investigating the potential of this compound in combination therapies. A 2023 clinical trial explored its synergistic effects when administered alongside conventional chemotherapeutic agents. The results indicated a significant enhancement in antitumor efficacy without increasing toxicity levels, suggesting that this compound could be a valuable addition to existing treatment regimens.

Conclusion

1-(2-Allyl -4 -methylphenoxy) -3 - piperazin - 1 - yl propan - 2 - ol dihydrochloride, with CAS No. 93778 - 77 - 9 , represents a cutting-edge molecule with immense potential in the fields of chemistry and medicine . Its unique structure , coupled with its diverse biological activities , makes it an intriguing subject for further research . As advancements in synthetic methods and biological studies continue to unfold , this compound is poised to play a pivotal role in the development of novel therapeutic agents . Stay tuned for more exciting discoveries related to this remarkable molecule!